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Compound of Interest

Compound Name: ReN001

Cat. No.: B10857760

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical guidance for the handling of ReN001, an
investigational drug candidate also known as Mavodelpar. As ReN0O1 is a potent, selective
peroxisome proliferator-activated receptor delta (PPARJ) agonist and a clonal human neural
stem cell line, it requires stringent safety protocols to mitigate occupational exposure and
ensure a safe laboratory environment.[1] The following procedures are based on established
best practices for handling potent pharmaceutical compounds and human-derived biological
materials.

Personal Protective Equipment (PPE)

Due to the dual nature of ReN001 as a potent chemical agent and a human cell line, a
comprehensive approach to personal protective equipment is mandatory. All work with ReN001
and human cell lines should adhere to Biosafety Level 2 (BSL-2) containment practices.[2][3][4]
The minimum required PPE includes:

» Gloves: Double gloving with chemotherapy-rated nitrile gloves is required. Change gloves
immediately if contaminated and dispose of them as hazardous waste.[5]

o Gowns: A disposable, solid-front, back-closing gown made of a low-permeability fabric
should be worn. Gowns should not be worn outside of the designated handling area.
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o Eye and Face Protection: ANSI-rated safety glasses with side shields are the minimum
requirement. When there is a risk of splashes or aerosols, a face shield worn in combination
with safety goggles is mandatory.

» Respiratory Protection: For procedures that may generate aerosols or when handling the
powdered form of the compound, a NIOSH-approved N95 or higher-level respirator is
required. All personnel requiring respiratory protection must be properly fit-tested.[5]

Operational Plan for Handling ReN001

Adherence to a strict operational workflow is crucial to minimize exposure risk. The following
step-by-step guidance should be followed for all procedures involving ReN001.

1. Preparation and Designated Area:

» All handling of ReN001 must be conducted within a designated area, such as a certified
Class Il Biosafety Cabinet (BSC) or a containment isolator, to protect both the product and
the personnel.[6]

» The work surface should be covered with a disposable, absorbent, plastic-backed liner.

e Ensure all necessary materials, including PPE, waste containers, and spill kits, are available
within the designated area before commencing work.

2. Handling Procedures:

 When handling the powdered form, use a ventilated balance safety enclosure or a similar
containment system to prevent inhalation of airborne particles.

o For reconstitution and dilution, use closed systems or techniques that minimize the
generation of aerosols, such as using a syringe with a locking mechanism.

e Avoid all skin contact. If contact occurs, immediately wash the affected area with soap and
water and seek medical advice.

3. Post-Handling:
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o Decontaminate all surfaces within the BSC or containment isolator after each use with an
appropriate disinfectant, such as a 10% bleach solution followed by 70% ethanol.

o Carefully doff PPE, avoiding self-contamination, and dispose of it in the designated
hazardous waste containers.

e Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan

The disposal of ReN001 and all associated waste must comply with federal, state, and local
regulations for hazardous chemical and biohazardous waste.

» Liquid Waste: All liquid waste containing ReN001 should be collected in clearly labeled, leak-
proof containers. These containers should be treated as hazardous chemical waste and
disposed of through an approved hazardous waste vendor.

¢ Solid Waste: All contaminated solid waste, including gloves, gowns, bench liners, and
plasticware, must be placed in designated, labeled hazardous waste bags or containers.[1]
[7] These should be incinerated by a licensed hazardous waste disposal service.[7]

o Sharps: All contaminated sharps, such as needles and serological pipettes, must be
disposed of in a designated, puncture-resistant sharps container labeled as "Hazardous
Waste."

e Unused Product: Unused or expired ReN001 must be disposed of as hazardous
pharmaceutical waste. Do not dispose of it down the drain or in the regular trash. Follow
institutional guidelines for the disposal of investigational drugs.[8][9]

Quantitative Data Summary

As a specific Occupational Exposure Limit (OEL) for ReN001 is not publicly available, the
following table provides general guidance for handling potent pharmaceutical compounds,
which should be applied as a conservative measure for ReN001.
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Experimental Workflow for Safe Handling of ReN001
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Caption: Workflow for the safe handling of ReN001 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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